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Introduction
Granzyme B is a serine protease found in the granules of cytotoxic T lymphocytes (CTLs) and

natural killer (NK) cells.[1] Upon release into a target cell, it plays a pivotal role in initiating

apoptosis, or programmed cell death, making it a key component of the immune response

against virally infected and tumor cells. Granzyme B's substrate specificity, preferentially

cleaving after an aspartic acid residue, allows it to activate downstream caspases and other

pro-apoptotic proteins.[2][3][4] The study of Granzyme B activity is crucial for understanding

immune-mediated cell death and for the development of novel therapeutics targeting this

pathway. This document provides detailed protocols for assessing Granzyme B activity using

synthetic peptide substrates.
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The Granzyme B substrate cleavage assay is a fluorometric method used to measure the

enzymatic activity of Granzyme B. The assay utilizes a synthetic peptide substrate that

contains a specific Granzyme B recognition sequence conjugated to a fluorescent reporter

molecule, such as 7-amino-4-trifluoromethylcoumarin (AFC) or 7-amino-4-methylcoumarin

(AMC). In its uncleaved state, the fluorescence of the reporter molecule is quenched. Upon

cleavage of the peptide by active Granzyme B, the fluorophore is released, resulting in a

measurable increase in fluorescence intensity. This increase in fluorescence is directly

proportional to the Granzyme B activity in the sample.
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Caption: Granzyme B-mediated apoptosis signaling pathway.
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Experimental Protocols
Materials and Reagents

Recombinant active Granzyme B (human or mouse)

Granzyme B Substrate (e.g., Ac-IEPD-AFC, Ac-IETD-AFC)

AFC or AMC standard

Granzyme B Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 10

mM DTT, 1 mM EDTA)

96-well black microplate with a clear bottom

Fluorescence microplate reader with excitation/emission wavelengths of 380/500 nm for AFC

or 345/445 nm for AMC

Test compounds for inhibitor screening (dissolved in an appropriate solvent, e.g., DMSO)

Granzyme B Activity Assay Protocol
Reagent Preparation:

Prepare a stock solution of the AFC or AMC standard in the assay buffer.

Reconstitute the recombinant Granzyme B in the assay buffer to a stock concentration.

Keep on ice.

Prepare a working solution of the Granzyme B substrate in the assay buffer.

Standard Curve Preparation:

Add a series of known concentrations of the AFC or AMC standard to the 96-well plate in

duplicate.

Adjust the final volume in each well to 100 µL with assay buffer.

Sample Preparation:
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Add your samples containing Granzyme B (e.g., cell lysates, purified enzyme) to the 96-

well plate in duplicate.

Include a positive control (recombinant Granzyme B) and a negative control (assay buffer

only).

Reaction Initiation and Measurement:

Add the Granzyme B substrate solution to all wells to initiate the reaction. The final

volume in each well should be 200 µL.

Immediately place the plate in the fluorescence microplate reader, pre-warmed to 37°C.

Measure the fluorescence intensity kinetically for 30-60 minutes at Ex/Em = 380/500 nm

for AFC substrates.

Data Analysis:

Calculate the rate of the reaction (change in fluorescence intensity over time) for each

sample.

Subtract the rate of the negative control from the rates of all other samples.

Use the standard curve to convert the fluorescence rates into the amount of cleaved

substrate (e.g., in pmol/min).

One unit of Granzyme B activity is typically defined as the amount of enzyme that cleaves

1 pmol of substrate per minute at 37°C.

Granzyme B Inhibitor Screening Protocol
Reagent and Compound Preparation:

Follow the reagent preparation steps from the activity assay protocol.

Prepare serial dilutions of your test compounds in the assay buffer.

Assay Procedure:
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In a 96-well plate, add the assay buffer, recombinant Granzyme B, and your test

compounds at various concentrations.

Include a vehicle control (e.g., DMSO) and a positive inhibitor control (if available).

Incubate the plate for 10-15 minutes at room temperature to allow the inhibitors to interact

with the enzyme.

Initiate the reaction by adding the Granzyme B substrate.

Measure the fluorescence intensity kinetically as described in the activity assay protocol.

Data Analysis:

Calculate the reaction rates for each inhibitor concentration.

Determine the percentage of inhibition for each concentration relative to the vehicle

control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Fit the data to a dose-response curve to determine the IC50 value (the concentration of

inhibitor that reduces enzyme activity by 50%).

Experimental Workflow
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Caption: Experimental workflow for Granzyme B cleavage assay.
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Data Presentation
Table 1: Kinetic Parameters of Synthetic Granzyme B
Substrates

Substrate
Sequence

Fluorophore Km (µM)
kcat/Km
(M⁻¹s⁻¹)

Notes

Ac-IEPD AFC 585[5] ~3300[6][7]
Commonly used

substrate.

Ac-IETD AFC - -

Also frequently

used, but kinetic

data can vary.

IEPDVSVQ - - ~8000[6][7]

Optimized

sequence

showing higher

catalytic

efficiency.

Boc-AAD Thiobenzyl ester - -
A colorimetric

substrate.

Note: Kinetic parameters can vary depending on assay conditions (e.g., buffer composition,

temperature, enzyme source).

Table 2: Example Data for Granzyme B Inhibitor
Screening

Inhibitor Type Potency Specificity Notes

Ac-IEPD-CHO Peptide Aldehyde Ki = 80 nM

Reversible inhibitor;

may also inhibit

caspases.

Z-AAD-CMK
Peptide

Chloromethylketone
ID50 = 300 nM Irreversible inhibitor.

Serpin B9 Protein (Serpin) -
Natural, endogenous

irreversible inhibitor.
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Table 3: Sample IC50 Determination Data
Inhibitor Concentration (nM) % Inhibition

1 5.2

10 25.8

50 48.9

100 75.3

500 95.1

1000 98.6

Calculated IC50: ~51 nM

This data can be plotted on a semi-log graph to visualize the dose-response curve and

accurately determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Application Notes and Protocols: Granzyme B
Substrate Cleavage Assay Using Synthetic Peptides]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1177868/docs#application-notes-and-
protocols-granzyme-b-substrate-cleavage-assay-using-synthetic-peptides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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